Cas no 2228156-47-4 (2-(5-Hydroxy-2-nitrophenyl)propanal)

2-(5-Hydroxy-2-nitrophenyl)propanal is a nitro-substituted aromatic aldehyde with a hydroxyl group at the 5-position, offering versatile reactivity for synthetic applications. Its structure combines electrophilic (nitro and aldehyde) and nucleophilic (hydroxyl) functional groups, enabling selective modifications such as condensation, reduction, or substitution reactions. The compound is particularly useful in pharmaceutical and fine chemical synthesis, where its nitro and hydroxyl groups facilitate further derivatization. Its stability under controlled conditions and compatibility with common organic solvents enhance its utility in multistep syntheses. The presence of both electron-withdrawing and donating substituents on the aromatic ring also makes it a valuable intermediate for studying electronic effects in chemical reactions.
2-(5-Hydroxy-2-nitrophenyl)propanal structure
2228156-47-4 structure
Product Name:2-(5-Hydroxy-2-nitrophenyl)propanal
CAS No:2228156-47-4
MF:C9H9NO4
MW:195.172062635422
CID:5779976
PubChem ID:165614917
Update Time:2025-06-09

2-(5-Hydroxy-2-nitrophenyl)propanal Chemical and Physical Properties

Names and Identifiers

    • EN300-1800567
    • 2-(5-hydroxy-2-nitrophenyl)propanal
    • 2228156-47-4
    • 2-(5-Hydroxy-2-nitrophenyl)propanal
    • Inchi: 1S/C9H9NO4/c1-6(5-11)8-4-7(12)2-3-9(8)10(13)14/h2-6,12H,1H3
    • InChI Key: BQRTZXODNMZQEZ-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=C(C=1)C(C=O)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 195.05315777g/mol
  • Monoisotopic Mass: 195.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 83.1Ų

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Additional information on 2-(5-Hydroxy-2-nitrophenyl)propanal

Introduction to 2-(5-Hydroxy-2-nitrophenyl)propanal (CAS No. 2228156-47-4)

2-(5-Hydroxy-2-nitrophenyl)propanal (CAS No. 2228156-47-4) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a nitro group and a hydroxyl group, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(5-Hydroxy-2-nitrophenyl)propanal consists of a propanal moiety attached to a substituted phenyl ring. The presence of the nitro group imparts significant electronic and steric effects, while the hydroxyl group contributes to the compound's solubility and reactivity. These features make it an intriguing molecule for researchers exploring new avenues in drug discovery and development.

Recent studies have highlighted the potential of 2-(5-Hydroxy-2-nitrophenyl)propanal in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antioxidant and anti-inflammatory properties. These properties are attributed to its ability to scavenge free radicals and modulate key signaling pathways involved in inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(5-Hydroxy-2-nitrophenyl)propanal has also been investigated for its potential anticancer activities. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. This has led to its evaluation as a potential chemotherapeutic agent, particularly for cancers that are resistant to conventional treatments.

The pharmacokinetic properties of 2-(5-Hydroxy-2-nitrophenyl)propanal have also been studied extensively. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high solubility and stability under physiological conditions make it suitable for both oral and parenteral administration.

In terms of safety, preclinical studies have indicated that 2-(5-Hydroxy-2-nitrophenyl)propanal exhibits low toxicity at therapeutic doses. However, further toxicological evaluations are necessary to ensure its safety in humans. These studies will involve comprehensive assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The synthesis of 2-(5-Hydroxy-2-nitrophenyl)propanal has been optimized using modern synthetic techniques, making it readily available for research purposes. Various synthetic routes have been developed to improve yield and purity, ensuring that the compound can be produced on a large scale if needed.

In conclusion, 2-(5-Hydroxy-2-nitrophenyl)propanal (CAS No. 2228156-47-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research is expected to uncover additional properties and applications, contributing to advancements in the field.

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